Cas no 154312-75-1 (2-(1-methyl-1H-imidazol-5-yl)acetonitrile hydrochloride)

• Product Name: 2-(1-methyl-1H-imidazol-5-yl)acetonitrile hydrochloride
• CAS No: 154312-75-1
• MF: C₆H₈ClN₃
• MW: 157.600819587708
• MDL: MFCD22666516
• CID: 4604999
• PubChem ID: 71758386
• Update Time: 2025-07-10

2-(1-methyl-1H-imidazol-5-yl)acetonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-Methyl-1H-imidazol-5-yl)acetonitrile hydrochloride
• 2-(3-methylimidazol-4-yl)acetonitrile;hydrochloride
• (1-Methyl-1H-imidazol-5-yl)acetonitrile hydrochloride, AldrichCPR
• 2-(1-methyl-1H-imidazol-5-yl)acetonitrile hydrochloride

• MDL： MFCD22666516
• Inchi： 1S/C6H7N3.ClH/c1-9-5-8-4-6(9)2-3-7;/h4-5H,2H2,1H3;1H
• InChI Key： ACVJRUOQZWZKAV-UHFFFAOYSA-N
• SMILES： Cl.N1(C=NC=C1CC#N)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 135
• Topological Polar Surface Area: 41.6

Additional information on 2-(1-methyl-1H-imidazol-5-yl)acetonitrile hydrochloride

Introduction to 2-(1-methyl-1H-imidazol-5-yl)acetonitrile hydrochloride (CAS No. 154312-75-1)

2-(1-methyl-1H-imidazol-5-yl)acetonitrile hydrochloride, a compound with the chemical formula C₇H₈N₃Cl, is a significant molecule in the field of pharmaceutical research and development. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a nitrile group and a methyl-substituted imidazole ring makes it a versatile intermediate for synthesizing various bioactive molecules.

The CAS number 154312-75-1 uniquely identifies this compound in scientific literature and databases. Its hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and drug formulation studies. The imidazole moiety, specifically the 1-methyl-1H-imidazol-5-yl part, is known for its stability and ability to participate in hydrogen bonding, which is crucial for designing molecules with high binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. Among these, compounds containing imidazole derivatives have shown promise due to their ability to interact with biological macromolecules such as proteins and enzymes. The compound 2-(1-methyl-1H-imidazol-5-yl)acetonitrile hydrochloride has been explored as a key intermediate in the synthesis of small molecule inhibitors for several therapeutic applications.

One of the most notable applications of this compound is in the development of antiviral agents. The imidazole ring's structural similarity to certain nucleobases allows it to mimic natural substrates in viral replication processes. Researchers have utilized derivatives of this compound to develop inhibitors that target viral proteases and polymerases, thereby disrupting the viral life cycle. For instance, studies have shown that modifications of the nitrile group can enhance binding affinity to viral enzymes, leading to more effective antiviral activity.

The pharmaceutical industry has also explored this compound for its potential in anticancer therapy. Cancer cells often exhibit altered metabolic pathways compared to normal cells, making them dependent on specific enzymes for survival and proliferation. By targeting these enzymes with small molecule inhibitors derived from 2-(1-methyl-1H-imidazol-5-yl)acetonitrile hydrochloride, researchers aim to inhibit tumor growth and induce apoptosis. Preliminary studies have demonstrated that certain derivatives of this compound can selectively inhibit cancer cell proliferation while minimizing toxicity to healthy cells.

In addition to its applications in antiviral and anticancer therapies, this compound has been investigated for its role in neurodegenerative diseases. The ability of imidazole derivatives to cross the blood-brain barrier makes them attractive candidates for treating conditions such as Alzheimer's and Parkinson's disease. Research has focused on developing molecules that can modulate neurotransmitter activity or inhibit the aggregation of misfolded proteins associated with these diseases.

The synthesis of 2-(1-methyl-1H-imidazol-5-yl)acetonitrile hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the nitrile group at the terminal position of the acetonitrile molecule enhances reactivity, allowing for further functionalization through nucleophilic addition or substitution reactions. The hydrochloride salt form is typically obtained by treating the free base with hydrochloric acid, ensuring high purity and stability for subsequent applications.

In academic research, this compound has been used as a building block for designing novel heterocyclic scaffolds. The versatility of the imidazole ring allows chemists to introduce various substituents at different positions, leading to a diverse array of derivatives with unique chemical properties. These derivatives can then be screened for biological activity using high-throughput screening (HTS) techniques, enabling rapid identification of lead compounds for drug development.

The use of computational methods has also played a significant role in understanding the behavior of this compound both in vitro and in vivo. Molecular modeling techniques can predict binding interactions between 2-(1-methyl-1H-imidazol-5-yl)acetonitrile hydrochloride and biological targets, providing insights into its mechanism of action. Additionally, computational studies help optimize synthetic routes by predicting reaction outcomes and minimizing unwanted side products.

In conclusion, 2-(1-methyl-1H-imidazol-5-yl)acetonitrile hydrochloride (CAS No. 154312-75-1) is a multifunctional compound with significant potential in pharmaceutical research. Its unique structural features make it valuable for developing antiviral, anticancer, and neurodegenerative disease treatments. Ongoing research continues to uncover new applications and synthetic strategies for this versatile molecule, highlighting its importance in advancing drug discovery efforts worldwide.